Ethyl 1-(2-methoxyphenyl)-5-methyl-1H-pyrazole-4-carboxylate

• CAS RN: 241798-35-6
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol
• IUPAC Name: ethyl 1-(2-methoxyphenyl)-5-methylpyrazole-4-carboxylate
• InChI: InChI=1S/C14H16N2O3/c1-4-19-14(17)11-9-15-16(10(11)2)12-7-5-6-8-13(12)18-3/h5-9H,4H2,1-3H3
• InChI Key: GAMPDASSFOLQCM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=CC=CC=C2OC)C

Description

This compound is a derivative of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. The ethyl, methoxyphenyl, and methyl groups are substituents on the pyrazole ring, and the carboxylate group is attached to the pyrazole ring via an ester linkage.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrazole derivatives are often synthesized through the reaction of α,β-unsaturated carbonyl compounds with hydrazines. The introduction of the ethyl, methoxyphenyl, and methyl groups would likely occur in subsequent steps.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the aromatic pyrazole ring, with the various substituents adding complexity to the structure. The presence of the ester linkage introduces polarity to the molecule.

Chemical Reactions Analysis

Pyrazole derivatives, including this compound, can undergo a variety of chemical reactions, particularly at the nitrogen atoms and at any functional groups present. The exact reactions would depend on the reaction conditions and the specific reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar ester group could result in the compound having some degree of solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound is not known, as it would depend on its specific biological targets. Many pyrazole derivatives exhibit biological activity, so it’s possible that this compound could also have biological effects.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. It’s important to refer to the relevant safety data sheets for information on potential hazards, safe handling procedures, and emergency response measures.